Cas no 3699-01-2 (4-Methyldiphenyl Sulfide)

• Product Name: 4-Methyldiphenyl Sulfide
• CAS No: 3699-01-2
• MF: C₁₃H₁₂S
• MW: 200.299382209778
• MDL: MFCD00092378
• CID: 44411
• PubChem ID: 87559712
• Update Time: 2025-04-18

4-Methyldiphenyl Sulfide Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methyl-4-(phenylthio)-
• Phenyl p-Tolyl Sulfide
• 4-METHYLDIPHENYL SULFIDE
• 4-Methyldiphenylsulfide500µg
• 4-phenylthiotoluene
• p-tolyl phenyl sulfide
• 4-(Phenylthio)toluene
• phenyl-p-tolyl sulfide
• 1-methyl-4-phenylsulfanylbenzene
• 4-Methyl diphenyl sulfide
• SCHEMBL1109534
• P1740
• CS-0332558
• 1-methyl-4-(phenylsulfanyl)benzene
• 3699-01-2
• AKOS015898819
• FT-0634978
• DTXSID70190482
• J-515782
• Phenyl(p-tolyl)sulfane
• D92149
• MFCD00092378
• CPZFPNKPHBCUOB-UHFFFAOYSA-N
• DB-049050
• 4-Methyldiphenyl Sulfide

• MDL： MFCD00092378
• Inchi： 1S/C13H12S/c1-11-7-9-13(10-8-11)14-12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key： CPZFPNKPHBCUOB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 200.06600
• Monoisotopic Mass: 200.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: Not determined
• XLogP3: 4.8
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.09
• Boiling Point: 312°C(lit.)
• Flash Point: 16 °C
• Refractive Index: 1.6190-1.6230
• PSA: 25.30000
• LogP: 4.14620

4-Methyldiphenyl Sulfide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
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